Cas no 790681-65-1 (N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 790681-65-1
• MF: C₁₄H₁₀F₃N₃OS₂
• MW: 357.373910427094
• CID: 3107558
• PubChem ID: 2517637
• Update Time: 2025-06-09

N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-[3-(trifluoromethyl)phenyl] acetamide
• N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide
• AKOS005199171
• G36310
• Z57033922
• 790681-65-1
• N-(4-(isothiocyanatomethyl)-1,3-thiazol-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
• 971-484-7
• N-[4-(isothiocyanatomethyl)-1,3-thiazol-2-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• EN300-11106
• QGB68165

• Inchi： 1S/C14H10F3N3OS2/c1-9(21)20(13-19-11(7-23-13)6-18-8-22)12-4-2-3-10(5-12)14(15,16)17/h2-5,7H,6H2,1H3
• InChI Key： VCJRYZDMXZVGOE-UHFFFAOYSA-N
• SMILES： S1C=C(CN=C=S)N=C1N(C(C)=O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 357.02173878Da
• Monoisotopic Mass: 357.02173878Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide

Comprehensive Overview of N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide (CAS No. 790681-65-1)

N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide (CAS No. 790681-65-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isothiocyanate and trifluoromethyl functional groups, exhibits potential applications in drug discovery and development. Its molecular structure combines a thiazole ring with an acetamide moiety, making it a versatile intermediate for synthesizing biologically active molecules.

The growing interest in N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide is driven by its potential role in targeting specific enzymatic pathways. Researchers are particularly intrigued by its isothiocyanate group, which is known for its ability to modulate protein function through covalent binding. This property aligns with current trends in covalent inhibitor development, a hot topic in drug design due to its promise for treating resistant diseases. Additionally, the trifluoromethyl group enhances the compound's metabolic stability, a critical factor in improving drug bioavailability.

In the context of AI-driven drug discovery, CAS No. 790681-65-1 has been flagged as a candidate for virtual screening and molecular docking studies. The rise of machine learning in chemistry has accelerated the identification of such compounds for their potential therapeutic benefits. For instance, its structural features make it a promising scaffold for designing kinase inhibitors, which are highly sought after in oncology research. This aligns with frequent searches like "new kinase inhibitors 2023" or "AI in drug discovery," reflecting user interest in cutting-edge advancements.

Another area where N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide shows promise is in the development of anti-inflammatory agents. The thiazole ring is a common motif in drugs targeting inflammatory pathways, and the compound's unique substitution pattern could offer novel mechanisms of action. This is particularly relevant given the increasing prevalence of chronic inflammatory conditions and the demand for safer, more effective treatments.

From a synthetic chemistry perspective, the compound's CAS No. 790681-65-1 serves as a valuable reference for researchers exploring heterocyclic chemistry. Its synthesis involves multi-step organic reactions, including the introduction of the isothiocyanate group, which requires careful optimization. Such details are often searched by chemists looking for "synthetic routes for thiazole derivatives" or "isothiocyanate incorporation methods," highlighting the need for practical, peer-reviewed information.

In summary, N-4-(isothiocyanatomethyl)-1,3-thiazol-2-yl-N-3-(trifluoromethyl)phenylacetamide represents a compelling case study at the intersection of medicinal chemistry, drug design, and computational biology. Its structural complexity and functional diversity make it a subject of ongoing research, with potential applications spanning from targeted therapy to molecular probe development. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in innovative pharmaceutical research.